Cas no 19056-26-9 (N1,N10-bis(2-methylquinolin-4-yl)decane-1,10-diamine)

• Product Name: N1,N10-bis(2-methylquinolin-4-yl)decane-1,10-diamine
• CAS No: 19056-26-9
• MF: C₃₀H₃₈N₄
• MW: 454.649527072906
• CID: 151838
• PubChem ID: 21943
• Update Time: 2025-11-02

N1,N10-bis(2-methylquinolin-4-yl)decane-1,10-diamine Chemical and Physical Properties

Names and Identifiers

• 1,10-Decanediamine,N,N'-bis(2-methyl-4-quinolinyl)- (9CI)
• N,N'-bis(2-methylquinolin-4-yl)decane-1,10-diamine
• Chindecaminum
• N.N'-Bis-4-chinaldino-decamethylendiamin
• Quindecamina
• quindecamine
• Quindecaminum
• RMI-8090DJ
• N,N'-Bis(2-methyl-4-quinolinyl)-1,10-decanediamine
• N1,N10-bis(2-methylquinolin-4-yl)decane-1,10-diamine
• Q27284417
• EN300-1307851
• UNII-N28Y645EBZ
• Quindecamina [INN-Spanish]
• N28Y645EBZ
• BDBM10447
• NS00026229
• EINECS 242-789-6
• CHEMBL125375
• 2-methyl-N-{10-[(2-methylquinolin-4-yl)amino]decyl}quinolin-4-amine dihydrochloride
• N,N'-Bis(2-methyl-4-chinolyl)decamethylenediamin
• SCHEMBL2111177
• 4,4'-(decamethylenediimino)diquinaldine
• 19056-26-9
• Quindecamine [INN]
• Quindecaminum [INN-Latin]
• Bivalent 4-Aminoquinaldine 6i
• DTXSID40172538

• Inchi： 1S/C30H38N4/c1-23-21-29(25-15-9-11-17-27(25)33-23)31-19-13-7-5-3-4-6-8-14-20-32-30-22-24(2)34-28-18-12-10-16-26(28)30/h9-12,15-18,21-22H,3-8,13-14,19-20H2,1-2H3,(H,31,33)(H,32,34)
• InChI Key： GZIJBIYIMDKOSA-UHFFFAOYSA-N
• SMILES： N(C1C=C(C)N=C2C=CC=CC=12)CCCCCCCCCCNC1C=C(C)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 454.31000
• Monoisotopic Mass: 454.309647
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 8.5

Experimental Properties

• Density: 1.112
• Boiling Point: 633.2°Cat760mmHg
• Flash Point: 336.7°C
• Refractive Index: 1.645
• PSA: 49.84000
• LogP: 8.19060

Additional information on N1,N10-bis(2-methylquinolin-4-yl)decane-1,10-diamine

Comprehensive Overview of N1,N10-bis(2-methylquinolin-4-yl)decane-1,10-diamine (CAS No. 19056-26-9): Properties, Applications, and Industry Insights

The compound N1,N10-bis(2-methylquinolin-4-yl)decane-1,10-diamine (CAS No. 19056-26-9) is a specialized organic molecule featuring a unique bis-quinoline structure linked by a decane chain. This configuration endows it with distinct photophysical and chemical properties, making it a subject of interest in material science, pharmaceutical research, and fluorescence applications. Its extended conjugation system and rigid aromatic cores contribute to its stability and versatility in various high-tech applications.

In recent years, the demand for quinoline-based compounds like N1,N10-bis(2-methylquinolin-4-yl)decane-1,10-diamine has surged due to their role in organic electronics and sensor technologies. Researchers are particularly intrigued by its potential in OLEDs (Organic Light-Emitting Diodes), where its high quantum yield and tunable emission properties could enhance device efficiency. Additionally, its chelating ability has sparked investigations into its use as a fluorescent probe for metal ion detection, aligning with the growing focus on environmental monitoring and biomedical diagnostics.

The synthesis of CAS No. 19056-26-9 typically involves a multi-step process, including condensation reactions and catalytic coupling, to achieve the desired molecular symmetry. Advanced techniques such as HPLC purification and NMR characterization ensure high purity, which is critical for applications in precision medicine and nanotechnology. Industry experts highlight its compatibility with green chemistry principles, as newer synthetic routes aim to reduce solvent waste and energy consumption—a response to the global push for sustainable chemical production.

From a commercial perspective, N1,N10-bis(2-methylquinolin-4-yl)decane-1,10-diamine is gaining traction in high-performance coatings and anti-corrosion formulations. Its UV-absorbing and radical-scavenging properties make it valuable for protecting materials exposed to harsh environments. Furthermore, its low cytotoxicity profile has prompted studies in drug delivery systems, particularly for targeting cancer cells with minimal side effects—a hot topic in personalized therapeutics.

As the scientific community explores AI-driven molecular design, compounds like CAS No. 19056-26-9 are being reevaluated through computational modeling to predict novel applications. Questions frequently searched online, such as "How does quinoline derivatization improve material performance?" or "What are the emerging uses of bifunctional amines in nanotechnology?", reflect the compound’s relevance. Future research may focus on optimizing its solubility and bioavailability to expand its utility in life sciences.

In summary, N1,N10-bis(2-methylquinolin-4-yl)decane-1,10-diamine represents a bridge between traditional organic chemistry and cutting-edge innovations. Its multifaceted applications—from optoelectronics to biomedicine—underscore its importance in addressing contemporary challenges. With ongoing advancements in synthetic methodologies and application-specific modifications, this compound is poised to play a pivotal role in next-generation technologies.